Cas no 802309-05-3 (Benzamide,N-acetyl-N-hydroxy-)

Benzamide,N-acetyl-N-hydroxy- structure
Benzamide,N-acetyl-N-hydroxy- structure
Product Name:Benzamide,N-acetyl-N-hydroxy-
CAS No:802309-05-3
MF:C9H9NO3
MW:179.172662496567
CID:713506
Update Time:2024-02-04

Benzamide,N-acetyl-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-acetyl-N-hydroxy-
    • Benzohydroxamic acid, N-acetyl- (8CI)
    • Benzohydroxamic acid, N-acetyl- (8CI)
    • Benzamide, N-acetyl-N-hydroxy-
    • Inchi: 1S/C9H9NO3/c1-7(11)10(13)9(12)8-5-3-2-4-6-8/h2-6,13H,1H3
    • InChI Key: MBACIOZDXJFEJX-UHFFFAOYSA-N
    • SMILES: C(N(C(C)=O)O)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 179.058
  • Monoisotopic Mass: 179.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2

Experimental Properties

  • Density: 1.285±0.06 g/cm3(Predicted)
  • Boiling Point: 321.3±25.0 °C(Predicted)
  • pka: 7.57±0.50(Predicted)
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